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Introduction
Iodocyclization reactions are powerful and versatile transformations in organic synthesis for the

construction of a wide variety of carbocyclic and heterocyclic scaffolds. These reactions involve

the electrophilic activation of an unsaturated system (alkene, alkyne, or allene) by an iodine

source, followed by the intramolecular attack of a nucleophile. The mild reaction conditions,

high functional group tolerance, and excellent stereocontrol make iodocyclization a highly

attractive strategy in the synthesis of complex molecules, including natural products and

pharmacologically active compounds. The resulting iodo-functionalized products are valuable

intermediates that can be further elaborated through various cross-coupling reactions.

Commonly employed iodine sources for these transformations include molecular iodine (I₂), N-

iodosuccinimide (NIS), and iodine monochloride (ICl). The choice of iodine reagent, solvent,

and temperature can significantly influence the reaction's outcome, including regioselectivity

and stereoselectivity. This document provides detailed application notes and experimental
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protocols for key iodocyclization reactions for the synthesis of important carbocyclic and

heterocyclic motifs.

General Mechanism of Iodocyclization
The generally accepted mechanism for iodocyclization proceeds through the formation of a

cyclic iodonium ion intermediate upon the electrophilic attack of an iodine species on a carbon-

carbon multiple bond. This is followed by an intramolecular nucleophilic attack on one of the

carbons of the iodonium ion, leading to the cyclized product. The regioselectivity of the ring

closure is governed by Baldwin's rules, with exo cyclizations generally being favored over endo

cyclizations for smaller ring sizes.
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N-Aryl-α,β-unsaturated amide

Electrophilic iodination and
intramolecular cyclization

I₂O₅, H₂O, 80 °C

Iodooxindole
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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